molecular formula C8H7ClF3NO B8372987 2-(Chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine

2-(Chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine

Cat. No.: B8372987
M. Wt: 225.59 g/mol
InChI Key: IEYZDBCFOKIMLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine is a useful research compound. Its molecular formula is C8H7ClF3NO and its molecular weight is 225.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7ClF3NO

Molecular Weight

225.59 g/mol

IUPAC Name

2-(chloromethyl)-6-(2,2,2-trifluoroethoxy)pyridine

InChI

InChI=1S/C8H7ClF3NO/c9-4-6-2-1-3-7(13-6)14-5-8(10,11)12/h1-3H,4-5H2

InChI Key

IEYZDBCFOKIMLA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)OCC(F)(F)F)CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (6-(2,2,2-trifluoroethoxy)pyridin-2-yl)methanol (0.32 g, 1.55 mmol, Step-3), thionyl chloride (0.23 mL, 3.10 mmol) in dichloromethane (16 mL) is stirred at room temperature for 1 hour. The organic solvent is concentrated under reduced pressure and dried to give 0.35 g (>99% yield) of the title compound as yellow oil. This material is used for the next reaction (Step-5) without further purification.
Quantity
0.32 g
Type
reactant
Reaction Step One
Quantity
0.23 mL
Type
reactant
Reaction Step One
Quantity
16 mL
Type
solvent
Reaction Step One
Yield
99%

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